2-Amino-1-(2,3-dichlorophenyl)ethanol

• IUPAC Name: 2-amino-1-(2,3-dichlorophenyl)ethanol
• InChI: InChI=1S/C8H9Cl2NO/c9-6-3-1-2-5(8(6)10)7(12)4-11/h1-3,7,12H,4,11H2
• InChI Key: VLSXVFMMYPAJSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C(CN)O
• Molecular Formula: C8H9Cl2NO
• Molecular Weight: 206.07 g/mol

Description

2-Amino-1-(2,3-dichlorophenyl)ethanol is a useful research compound. Its molecular formula is C8H9Cl2NO and its molecular weight is 206.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon, 300 mg (1.25 mmol) of the compound of Example 41A were initially charged in 2 ml of methanol. 189 mg (5.0 mmol) of sodium borohydride were added and the mixture was stirred overnight. 1 N hydrochloric acid was added slowly until the evolution of gas had ceased, and the methanol was then removed on a rotary evaporator. The aqueous residue was made alkaline by addition of sodium bicarbonate solution and extracted three times with ethyl acetate. The combined organic phases were dried over sodium sulphate and freed from the solvent on a rotary evaporator. The residue (189 mg, 74% of theory) corresponded to the title compound.